methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate

• Molecular Formula: C34H46O16
• Molecular Weight: 710.7 g/mol
• IUPAC Name: methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• InChI: InChI=1S/C34H46O16/c1-12(2)13(3)7-19(37)49-25-27-33-11-46-34(27,31(44)45-6)28(42)23(41)26(33)32(5)9-16(36)24(14(4)15(32)8-18(33)48-29(25)43)50-30-22(40)21(39)20(38)17(10-35)47-30/h7,12,15,17-18,20-23,25-28,30,35,38-42H,8-11H2,1-6H3/b13-7+/t15-,17+,18+,20+,21-,22+,23+,25+,26+,27+,28-,30-,32-,33+,34?/m0/s1
• InChI Key: OWJYNFLAIMDDLT-ZDQNXFGCSA-N
• Isomeric SMILES: CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H](C([C@@H]4[C@H](C(=O)O3)OC(=O)/C=C(\C)/C(C)C)(OC5)C(=O)OC)O)O)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O
• SMILES: CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O
• synonyms: 3-0-(glucopyranosyl)bruceantin; bruceantinoside B; yadanzioside P

Description

methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate is a natural product found in Brucea javanica and Brucea antidysenterica with data available.

Scientific Research Applications

Synthesis and Chemical Reactions

• Oxetane Formation and Synthesis of Complex Ring Systems : Research by Mosimann and Vogel (2000) discusses the stereoselective formation of complex ring systems like 4,7-dioxatricyclo[3.2.1.0(3,6)]octane through oxetane formation and 1,3-migration of benzyloxy groups in cations. This illustrates the compound's utility in synthesizing intricate organic structures (Mosimann & Vogel, 2000).
• Stereoselective Synthesis of Polyols : Gerber and Vogel (2001) explored the conversion of enantiomerically pure compounds into 8-oxabicyclo[3.2.1]octane-pentol derivatives, indicating the compound's role in stereoselective synthesis for creating complex sugar derivatives (Gerber & Vogel, 2001).
• Building Blocks for Prostanoids : A study by Valiullina et al. (2019) showcases the synthesis of methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)tetrahydrofuran-2-yl]-prop-2-enoate, useful as building blocks for prostanoids, demonstrating the compound's potential in biomedical applications (Valiullina et al., 2019).

Material Science and Catalysis

• Structural Studies in Material Science : Munigela et al. (2009) conducted structural studies of an impurity formed during the synthesis of telithromycin derivatives. Their work sheds light on the role of similar compounds in material science and the chemical industry (Munigela et al., 2009).
• Silicon-containing Compounds in Organic Synthesis : Ahmar, Duyck, and Fleming (1998) explored the use of silicon-containing compounds for stereocontrol in organic synthesis, highlighting the utility of similar compounds in catalysis and synthetic chemistry (Ahmar, Duyck, & Fleming, 1998).